2-ethyl-N-[3-(4-morpholinylcarbonyl)phenyl]butanamide

• IUPAC Name: 2-ethyl-N-[3-(morpholine-4-carbonyl)phenyl]butanamide
• InChI: InChI=1S/C17H24N2O3/c1-3-13(4-2)16(20)18-15-7-5-6-14(12-15)17(21)19-8-10-22-11-9-19/h5-7,12-13H,3-4,8-11H2,1-2H3,(H,18,20)
• InChI Key: BHVJMNDBNRYAPB-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C(=O)NC1=CC=CC(=C1)C(=O)N2CCOCC2
• Molecular Formula: C17H24N2O3
• Molecular Weight: 304.4 g/mol

Description

2-ethyl-N-[3-(4-morpholinylcarbonyl)phenyl]butanamide, also known as EMB-001, is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a selective inhibitor of the enzyme fatty acid amide hydrolase (FAAH), which is involved in the metabolism of endocannabinoids.

Mechanism of Action

2-ethyl-N-[3-(4-morpholinylcarbonyl)phenyl]butanamide works by inhibiting the enzyme FAAH, which is responsible for breaking down endocannabinoids such as anandamide. This leads to an increase in endocannabinoid levels, which can have a variety of physiological effects.
Biochemical and Physiological Effects:
2-ethyl-N-[3-(4-morpholinylcarbonyl)phenyl]butanamide has been shown to have a variety of biochemical and physiological effects, including analgesic, anxiolytic, and anti-inflammatory properties. It has also been studied for its potential applications in the treatment of various disorders, including anxiety, depression, and chronic pain.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-ethyl-N-[3-(4-morpholinylcarbonyl)phenyl]butanamide is its selectivity for FAAH, which allows for more precise manipulation of the endocannabinoid system. However, its potency can also be a limitation, as high concentrations may lead to off-target effects. Additionally, its lipophilic nature can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for research on 2-ethyl-N-[3-(4-morpholinylcarbonyl)phenyl]butanamide and its applications. One area of interest is its potential as a therapeutic agent for various disorders, including anxiety, depression, and chronic pain. Additionally, further studies are needed to fully understand the biochemical and physiological effects of 2-ethyl-N-[3-(4-morpholinylcarbonyl)phenyl]butanamide and its interactions with other compounds. Finally, the development of more potent and selective FAAH inhibitors may lead to new insights into the endocannabinoid system and its role in health and disease.
In conclusion, 2-ethyl-N-[3-(4-morpholinylcarbonyl)phenyl]butanamide is a chemical compound that has been extensively studied for its potential applications in scientific research. Its selective inhibition of FAAH makes it a useful tool for studying the endocannabinoid system and its role in various physiological processes. While there are both advantages and limitations to its use in lab experiments, there are also several potential future directions for research on 2-ethyl-N-[3-(4-morpholinylcarbonyl)phenyl]butanamide and its applications.

Synthesis Methods

The synthesis of 2-ethyl-N-[3-(4-morpholinylcarbonyl)phenyl]butanamide involves several steps, including the reaction of 4-morpholinylcarbonyl chloride with 2-ethylbutylamine to form the intermediate 2-ethyl-N-(4-morpholinylcarbonyl)butanamide. This intermediate is then reacted with 3-bromoaniline to form the final product, 2-ethyl-N-[3-(4-morpholinylcarbonyl)phenyl]butanamide.

Scientific Research Applications

2-ethyl-N-[3-(4-morpholinylcarbonyl)phenyl]butanamide has been studied for its potential applications in a variety of scientific fields, including neuroscience, pharmacology, and biochemistry. Its selective inhibition of FAAH makes it a useful tool for studying the endocannabinoid system and its role in various physiological processes.